Cas no 1804361-40-7 (3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804361-40-7
• MF: C₇H₃ClF₃IN₂O₃
• MW: 382.463003396988
• CID: 4833867
• Update Time: 2025-06-07

3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3IN2O3/c8-2-3-4(17-7(9,10)11)1-5(14(15)16)13-6(3)12/h1H,2H2
• InChI Key： KIWJELJZIAEXQN-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9

Additional information on 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804361-40-7)

In recent years, the compound 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804361-40-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including a nitro group, a trifluoromethoxy group, and a chloromethyl substituent, has shown promising potential in various applications, particularly in medicinal chemistry and drug development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties.

One of the key areas of interest has been the role of this compound in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural motifs present in 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine make it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range. The presence of the trifluoromethoxy group was particularly noted for enhancing binding affinity and metabolic stability.

Another significant application of this compound lies in its use as a building block for the synthesis of fluorinated pyridine derivatives. Fluorinated compounds are increasingly important in drug discovery due to their ability to improve pharmacokinetic properties such as membrane permeability and resistance to oxidative metabolism. Recent work by researchers at the University of California, San Francisco, highlighted the efficiency of 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine in cross-coupling reactions, enabling the rapid assembly of complex fluorinated architectures. This has opened new avenues for the development of CNS-active drugs, where fluorination is often employed to enhance blood-brain barrier penetration.

In addition to its synthetic utility, the compound has also been investigated for its potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The nitro group was identified as a critical pharmacophore, contributing to the disruption of bacterial cell wall synthesis. These findings suggest that further optimization of this scaffold could yield new antibiotics to address the growing threat of antimicrobial resistance.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine. Recent efforts have focused on improving the yield and purity of the compound through innovative catalytic methods. For instance, a 2023 patent application by a major pharmaceutical company described a palladium-catalyzed approach that significantly reduces the formation of byproducts. Such advancements are crucial for ensuring the compound's viability in industrial applications.

In conclusion, 3-(Chloromethyl)-2-iodo-6-nitro-4-(trifluoromethoxy)pyridine (CAS: 1804361-40-7) represents a multifaceted tool in modern chemical biology and drug discovery. Its unique structural attributes and diverse applications underscore its importance as a subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic development, particularly in areas such as oncology, infectious diseases, and CNS disorders.